Cas no 109467-69-8 (Phosphoric acid,3,3-dimethyl-1-cyclohexen-1-yl diethyl ester)

Phosphoric acid,3,3-dimethyl-1-cyclohexen-1-yl diethyl ester structure
109467-69-8 structure
Product Name:Phosphoric acid,3,3-dimethyl-1-cyclohexen-1-yl diethyl ester
CAS No:109467-69-8
MF:C12H23O3P
MW:246.282984972
CID:202464
Update Time:2024-01-26

Phosphoric acid,3,3-dimethyl-1-cyclohexen-1-yl diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphoric acid,3,3-dimethyl-1-cyclohexen-1-yl diethyl ester
    • Diethyl 3,3-dimethylcyclohex-1-enylphosphonate
    • 1-DIETHOXYPHOSPHORYLOXY-3,3-DIMETHYL
    • DIETHYL-(3,3-DIMETHYLCYCLOHEX-1-ENYLPHOSPHONAT)
    • Diethyl 3,3-dimethylcyclohex-1-enylphosphonate,98%
    • Inchi： 1S/C12H23O3P/c1-5-14-16(13,15-6-2)11-8-7-9-12(3,4)10-11/h10H,5-9H2,1-4H3
    • InChI Key： VOXBHFSWAJKQSL-UHFFFAOYSA-N
    • SMILES： P(=O)(OCC)(OCC)C1CCCC(C)(C)C=1

Computed Properties

  • Exact Mass: 246.13800
  • Monoisotopic Mass: 262.133396
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 44.8

Experimental Properties

  • Color/Form: Not available
  • Density: 1.1
  • Boiling Point: 98 °C
  • Flash Point: 145.8°C
  • Refractive Index: 1.448-1.45
  • PSA: 45.34000
  • LogP: 4.34650
  • Solubility: Not available

Phosphoric acid,3,3-dimethyl-1-cyclohexen-1-yl diethyl ester Security Information

  • Hazard Category Code： 36/37/38
  • Safety Instruction： S37/39
  • Hazardous Material Identification： Xi
  • Safety Term：S37/39-26
  • Risk Phrases：R36/37/38

Phosphoric acid,3,3-dimethyl-1-cyclohexen-1-yl diethyl ester Customs Data

  • HS CODE：2919900090
  • Customs Data：

    China Customs Code:

    2919900090

    Overview:

    HS:2919900090 Other phosphates and their salts(Including milk phosphate)(Including their halogenation,sulfonation,Nitration and nitrosation derivatives) VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2919900090 other phosphoric esters and their salts, including lactophosphates; their halogenated, sulphonated, nitrated or nitrosated derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Phosphoric acid,3,3-dimethyl-1-cyclohexen-1-yl diethyl ester Related Literature

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